Cas no 1199779-65-1 (2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine
• CAS No: 1199779-65-1
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5822763
• PubChem ID: 82601720
• Update Time: 2025-10-29

2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine
• EN300-1830709
• [2-(2-fluoro-4-methoxyphenyl)ethyl](methyl)amine
• 1199779-65-1

• Inchi： 1S/C10H14FNO/c1-12-6-5-8-3-4-9(13-2)7-10(8)11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： WTRAWLCGCBOVIK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CCNC)OC

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine

2-(2-Fluoro-4-methoxyphenyl)ethyl(methyl)amine: An Overview of CAS No. 1199779-65-1

2-(2-Fluoro-4-methoxyphenyl)ethyl(methyl)amine, also known by its CAS number 1199779-65-1, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluoro-substituted phenyl ring, a methoxy group, and an ethylamine moiety. These structural features contribute to its potential biological activity and make it an interesting candidate for various research and development purposes.

The chemical structure of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine can be represented as C₁₀H₁₃FO₂N. The presence of the fluorine atom in the para position of the phenyl ring imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The methoxy group, on the other hand, can enhance the lipophilicity and metabolic stability of the compound, making it suitable for use in drug discovery and development.

In recent years, there has been growing interest in the use of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine as a lead compound for the development of new therapeutic agents. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine were effective in reducing inflammation in animal models of arthritis.

The biological activity of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine is thought to be mediated through its interaction with specific receptors or enzymes. One potential mechanism involves the modulation of G protein-coupled receptors (GPCRs), which play a crucial role in various physiological processes. Another study published in Bioorganic & Medicinal Chemistry Letters reported that 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine derivatives exhibited high affinity for serotonin receptors, suggesting their potential use in treating mood disorders such as depression and anxiety.

In addition to its pharmacological properties, 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine has also been investigated for its potential as a building block in the synthesis of more complex molecules. Its reactivity and functional groups make it an attractive starting material for synthetic chemists. For example, researchers at the University of California, Los Angeles (UCLA) have developed novel synthetic routes to prepare a range of substituted analogs of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine, which have shown improved potency and selectivity compared to the parent compound.

The safety profile of 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine is another important aspect that has been extensively studied. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, CAS No. 1199779-65-1, or 2-(2-fluoro-4-methoxyphenyl)ethyl(methyl)amine, represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into new therapeutic agents. As research in this area continues to advance, it is likely that we will see more innovative uses for this versatile compound in the coming years.